Cas no 2228303-56-6 (4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol)

• Product Name: 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol
• CAS No: 2228303-56-6
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6276693
• PubChem ID: 165683739
• Update Time: 2025-05-19

4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol
• 2228303-56-6
• EN300-1934117

• Inchi： 1S/C10H9BrN2O2/c1-15-10-3-7(11)6(2-9(10)14)8-4-12-5-13-8/h2-5,14H,1H3,(H,12,13)
• InChI Key： XDSLABAPZVVQLC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1=CN=CN1)O)OC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol

Professional Introduction to Compound with CAS No. 2228303-56-6 and Product Name: 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol

The compound with the CAS number 2228303-56-6 and the product name 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a brominated phenolic moiety linked to an imidazole ring, which suggests a rich chemical reactivity and versatility in synthetic chemistry.

Recent studies have highlighted the importance of bromo-substituted aromatic compounds in medicinal chemistry, particularly for their role as key intermediates in the synthesis of biologically active molecules. The presence of a bromine atom at the 4-position of the phenol ring in 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. These reactions are widely employed in the pharmaceutical industry to create novel drug candidates with enhanced efficacy and reduced side effects.

The 1H-imidazol-4-yl substituent in the compound's structure is another critical feature that contributes to its chemical diversity. Imidazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of an imidazole ring with a phenolic backbone in 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol opens up avenues for exploring new pharmacophores that could lead to the discovery of innovative therapeutic agents. The methoxy group at the 2-position further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

In the context of current research, 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol has been investigated for its potential role in developing novel antiviral agents. The structural motif of this compound shares similarities with known inhibitors of viral enzymes, suggesting that it may exhibit inhibitory activity against certain viruses. Preliminary computational studies have indicated that the compound can interact effectively with viral proteases and polymerases, potentially disrupting viral replication cycles. These findings are particularly relevant in light of the ongoing global challenges posed by emerging viral pathogens.

Moreover, the compound's potential application in photodynamic therapy (PDT) has also been explored. The presence of both a bromine atom and an imidazole ring makes 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol a promising candidate for designing photosensitizers. PDT is an emerging therapeutic modality that utilizes light activation of photosensitizing agents to generate reactive oxygen species, which can selectively target and destroy cancer cells. The unique structural features of this compound may enhance its ability to absorb light at specific wavelengths, thereby improving its efficacy as a photosensitizer.

The synthesis of 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include bromination of a precursor phenolic compound followed by nucleophilic substitution with an imidazole derivative. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired molecular framework with high regioselectivity and yield. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the versatility of transition metal catalysis in medicinal chemistry.

From a regulatory perspective, 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol is subject to standard guidelines for chemical substances used in pharmaceutical research. Compliance with safety protocols ensures that researchers can conduct experiments without compromising health or environmental standards. The compound's stability under various storage conditions has been thoroughly evaluated, providing assurance for long-term use in laboratory settings.

The future prospects for 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol are vast and exciting. Ongoing research aims to explore its pharmacological profile further through preclinical studies using cell-based assays and animal models. These studies will provide critical insights into its mechanism of action, toxicity profile, and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these investigations, bringing us closer to realizing the full potential of this novel compound.

In conclusion, 4-bromo-5-(1H-imidazol-4-yl)-2-methoxyphenol (CAS No. 2228303-56-6) stands as a testament to the innovative spirit of modern chemical research. Its unique structural features, coupled with its promising biological activities, make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.